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Compound of Interest

Compound Name: 3-Ethyl-2,3-dimethylhexane

Cat. No.: B12650784 Get Quote

Introduction
3-Ethyl-2,3-dimethylhexane is a saturated acyclic hydrocarbon with the chemical formula

C₁₀H₂₂ and a molecular weight of 142.28 g/mol .[1] As a branched-chain alkane, its structural

elucidation and characterization are paramount for various applications in chemical research

and development, including its potential use as a reference compound in fuel and lubricant

analysis. This technical guide provides a comprehensive overview of the predicted

spectroscopic data for 3-Ethyl-2,3-dimethylhexane, focusing on Mass Spectrometry (MS),

Carbon-13 Nuclear Magnetic Resonance (¹³C-NMR), and Proton Nuclear Magnetic Resonance

(¹H-NMR) spectroscopy. In the absence of publicly available experimental spectra, this guide

leverages established principles of spectroscopic interpretation for alkanes to provide a robust,

predicted spectroscopic profile. This document is intended for researchers, scientists, and drug

development professionals who require a detailed understanding of the spectroscopic

properties of this molecule.

Molecular Structure and Isomerism
3-Ethyl-2,3-dimethylhexane belongs to the large family of decane isomers. Its structure

features a hexane backbone with two methyl groups at positions 2 and 3, and an ethyl group at

position 3. This specific arrangement of substituents gives rise to a chiral center at the C3

position, meaning the molecule can exist as two enantiomers.
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EI-MS Experimental Workflow

Sample Injection (GC or Direct Inlet) Vaporization Electron Ionization (70 eV) Fragmentation Mass Analysis (m/z separation) Detection Mass Spectrum Generation

¹³C-NMR Experimental Workflow

Sample Preparation (in deuterated solvent) Instrument Tuning and Shimming Pulse Sequence and Data Acquisition (with ¹H decoupling) Fourier Transform and Data Processing ¹³C-NMR Spectrum

¹H-NMR Experimental Workflow

Sample Preparation Tuning and Shimming Pulse Sequence and Acquisition Fourier Transform and Processing ¹H-NMR Spectrum

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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